Cas no 220831-97-0 (2-chloro-N-(1S)-1,2,3,4-tetrahydronaphthalen-1-ylacetamide)

• Product Name: 2-chloro-N-(1S)-1,2,3,4-tetrahydronaphthalen-1-ylacetamide
• CAS No: 220831-97-0
• MF: C₁₂H₁₄ClNO
• MW: 223.698662281036
• MDL: MFCD28124207
• CID: 5464065
• PubChem ID: 7248037
• Update Time: 2025-11-06

2-chloro-N-(1S)-1,2,3,4-tetrahydronaphthalen-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[(1S)-1,2,3,4-tetrahydronaphthalen-1-yl]acetamide
• Z1999516768
• Acetamide, 2-chloro-N-[(1S)-1,2,3,4-tetrahydro-1-naphthalenyl]-
• 2-chloro-N-(1S)-1,2,3,4-tetrahydronaphthalen-1-ylacetamide

• MDL： MFCD28124207
• Inchi： 1S/C12H14ClNO/c13-8-12(15)14-11-7-3-5-9-4-1-2-6-10(9)11/h1-2,4,6,11H,3,5,7-8H2,(H,14,15)/t11-/m0/s1
• InChI Key： SLQUITRGZWAZBX-NSHDSACASA-N
• SMILES： ClCC(N[C@@H]1C2C=CC=CC=2CCC1)=O

Computed Properties

• Exact Mass: 223.0763918 g/mol
• Monoisotopic Mass: 223.0763918 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.1
• Molecular Weight: 223.70

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 2-chloro-N-(1S)-1,2,3,4-tetrahydronaphthalen-1-ylacetamide

2-Chloro-N-(1S)-1,2,3,4-Tetrahydronaphthalen-1-ylacetamide: An Overview of CAS No. 220831-97-0

2-Chloro-N-(1S)-1,2,3,4-tetrahydronaphthalen-1-ylacetamide (CAS No. 220831-97-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of acetamides and is characterized by its unique structural features, which include a chloro-substituted acetamide moiety and a tetrahydronaphthalene ring. The compound's structural complexity and functional groups make it an intriguing candidate for various biological and therapeutic applications.

The chemical structure of 2-chloro-N-(1S)-1,2,3,4-tetrahydronaphthalen-1-ylacetamide is defined by its chiral center at the 1-position of the tetrahydronaphthalene ring. This chirality is crucial for its biological activity and pharmacological properties. The presence of the chloro group on the acetamide moiety further enhances its reactivity and potential for forming stable complexes with biological targets.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 2-chloro-N-(1S)-1,2,3,4-tetrahydronaphthalen-1-ylacetamide. One of the key areas of interest is its role as a potential anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory properties by modulating the activity of pro-inflammatory cytokines and enzymes. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-chloro-N-(1S)-1,2,3,4-tetrahydronaphthalen-1-ylacetamide effectively inhibited the production of tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in lipopolysaccharide (LPS)-stimulated macrophages.

Beyond its anti-inflammatory properties, 2-chloro-N-(1S)-1,2,3,4-tetrahydronaphthalen-1-ylacetamide has also shown promise as an analgesic agent. Research conducted by a team at the University of California found that this compound exhibited potent analgesic effects in rodent models of pain. The mechanism underlying these effects is believed to involve the modulation of nociceptive pathways and the inhibition of pain-related neurotransmitters.

The pharmacokinetic profile of 2-chloro-N-(1S)-1,2,3,4-tetrahydronaphthalen-1-ylacetamide has been another focus of recent studies. Data from preclinical trials indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and exhibits good bioavailability. Additionally, it shows low toxicity in animal models, making it a promising candidate for further clinical development.

In terms of its synthetic route, 2-chloro-N-(1S)-1,2,3,4-tetrahydronaphthalen-1-ylacetamide can be synthesized through a multi-step process involving the reaction of 2-chloroacetyl chloride with (R)-tetrahydronaphthylamine. The synthesis involves careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound on a larger scale.

The potential applications of 2-chloro-N-(1S)-1,2,3,4-tetrahydronaphthalen-1-ylacetamide extend beyond its use as an anti-inflammatory and analgesic agent. Ongoing research is exploring its potential as an antiviral agent against various viral infections. Preliminary studies have shown that this compound can inhibit the replication of certain viruses by interfering with viral entry or replication processes.

In conclusion, 2-chloro-N-(1S)-1,2,3,4-tetrahydronaphthalen-1-ylacetamide (CAS No. 220831-97-0) is a versatile compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As more studies are conducted to elucidate its mechanisms of action and optimize its therapeutic potential, it is likely to play an increasingly important role in the treatment of various diseases and conditions.